Cas no 1081131-10-3 (2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole)

• Product Name: 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole
• CAS No: 1081131-10-3
• MF: C₁₉H₁₆FN₅O₂
• MW: 365.361046791077
• CID: 5387931
• Update Time: 2025-06-14

2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)triazol-4-yl]-1,3,4-oxadiazole
• 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole

• Inchi： 1S/C19H16FN5O2/c1-26-12-16-18(22-24-25(16)15-9-7-14(20)8-10-15)19-23-21-17(27-19)11-13-5-3-2-4-6-13/h2-10H,11-12H2,1H3
• InChI Key： KCPZUGBBFMJZBQ-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC=C2)=NN=C1C1=C(COC)N(C2=CC=C(F)C=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole

Comprehensive Analysis of 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole (CAS No. 1081131-10-3): Structure, Applications, and Research Insights

The compound 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole (CAS No. 1081131-10-3) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a 1,3,4-oxadiazole core, benzyl substituent, and 4-fluorophenyl-linked triazole moiety makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeted therapy development.

In the context of modern drug design, the presence of both 1,2,3-triazole and 1,3,4-oxadiazole rings in this compound is noteworthy. These heterocycles are known for their bioisosteric properties and metabolic stability, addressing one of the most searched questions in medicinal chemistry: "How to improve drug-like properties of lead compounds?" The methoxymethyl group adds further interest, as such polar substituents are frequently explored in contemporary research on blood-brain barrier penetration – a hot topic in neurological drug development.

The synthetic route to 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole typically involves click chemistry approaches, reflecting the growing importance of this methodology in pharmaceutical synthesis. This aligns with frequent search queries about "efficient heterocycle synthesis methods" and "click chemistry applications in drug discovery." The 4-fluorophenyl moiety, a common pharmacophore in many FDA-approved drugs, contributes to the compound's potential interactions with biological targets, making it relevant to researchers investigating structure-activity relationships.

From a materials science perspective, the conjugated system formed by the 1,3,4-oxadiazole and triazole rings suggests possible applications in organic electronics. This connects with trending searches about "organic semiconductors" and "small molecule materials for OLEDs." The compound's fluorescence properties (if any) would be of particular interest, as evidenced by the high search volume for "fluorescent molecular probes" in recent years.

Analytical characterization of CAS 1081131-10-3 typically involves advanced techniques like LC-MS, NMR (particularly ¹⁹F NMR due to the fluorine atom), and X-ray crystallography. These methods correspond to frequently searched terms such as "compound characterization protocols" and "fluorine NMR in drug analysis." The compound's physicochemical properties – including solubility, logP, and stability – are crucial parameters that researchers often investigate, as reflected in common database queries about "ADME prediction of novel compounds."

In biological studies, the 2-benzyl-5-[1-(4-fluorophenyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]-1,3,4-oxadiazole scaffold shows promise in addressing current challenges in antibiotic resistance and targeted cancer therapies. This relevance to pressing global health issues increases its research value and aligns with highly searched topics like "new approaches to overcome drug resistance" and "selective kinase inhibitors." The compound's potential interactions with common biological targets are frequently modeled using molecular docking – another area with substantial search interest among computational chemists.

The development of derivatives based on this core structure represents an active area of research, responding to the pharmaceutical industry's need for novel chemical entities. Patent analysis reveals growing interest in similar triazole-oxadiazole hybrids, with search trends showing increasing queries about "intellectual property in heterocyclic chemistry." As research continues, CAS 1081131-10-3 serves as an important reference compound for structure-optimization studies in multiple therapeutic areas.